2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid

• IUPAC Name: 2-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]acetic acid
• InChI: InChI=1S/C11H17N3O2/c1-13-6-4-10(12-13)9-3-2-5-14(7-9)8-11(15)16/h4,6,9H,2-3,5,7-8H2,1H3,(H,15,16)
• InChI Key: SOYKPQHPADLDCU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)CC(=O)O
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid, also known as MPAA, is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential as a therapeutic agent. MPAA has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid has been studied extensively for its potential as a therapeutic agent. It has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid has also been investigated for its potential as a treatment for various diseases, such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various proteins and enzymes in the body .

Mode of Action

It is likely that the compound interacts with its targets, leading to changes in their function .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways .

Pharmacokinetics

These properties would significantly impact the bioavailability of the compound .

Result of Action

Similar compounds have been known to induce various cellular responses .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the action of the compound .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid is also relatively stable and easy to handle, which makes it a convenient compound for use in experiments. However, one limitation of using 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid. One area of research is the development of new drugs based on the structure of 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid. Researchers are also investigating the potential of 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid as a treatment for other diseases, such as cancer and autoimmune disorders. Additionally, there is ongoing research into the mechanism of action of 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid, which could lead to new insights into the underlying causes of various diseases.

Synthesis Methods

The synthesis of 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid involves several steps, including the preparation of the starting materials and the reaction conditions. One of the most common methods for synthesizing 2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)acetic acid is the reaction of 3-(1-methyl-1H-pyrazol-3-yl)propanoic acid with piperidine in the presence of a catalyst. The resulting product is then purified using various techniques, such as column chromatography or recrystallization.